Cas no 25837-46-1 (Phenyl-d5-acetylene)

• Product Name: Phenyl-d5-acetylene
• CAS No: 25837-46-1
• MF: C₈H₆
• MW: 107.164050579071
• CID: 242362
• PubChem ID: 57608808
• Update Time: 2025-05-23

Phenyl-d5-acetylene Chemical and Physical Properties

Names and Identifiers

• Benzene-1,2,3,4,5-d5,6-ethynyl-
• 1-phenylcyclopentylmethylamine
• 1-phenyl-cyclopentylmethylamine
• AC1Q507J
• C-Cyclopentyl-C-phenyl-methylamin
• C-cyclopentyl-C-phenyl-methylamine
• CTK8D3910
• Cyclopentyl-phenyl-carbinylamin
• EN300-58252
• ethynyl-benzene-d5
• pentadeuteriophenylacetylene
• pentadeuterophenyl-acetylene
• phenylcyclopentylmethylamine
• phenyl-D15-acetylene
• phenyl-d5-acetylene-h1
• SureCN295253
• 25837-46-1
• D99435
• 1,2,3,4,5-pentadeuterio-6-ethynylbenzene
• 1-ethynyl(?H?)benzene
• PHENYL-D5-ACETYLENE
• Phenyl-d5-acetylene

• Inchi： 1S/C8H6/c1-2-8-6-4-3-5-7-8/h1,3-7H/i3D,4D,5D,6D,7D
• InChI Key： UEXCJVNBTNXOEH-DKFMXDSJSA-N
• SMILES： C1(C#C)C([2H])=C([2H])C([2H])=C([2H])C=1[2H]

Computed Properties

• Exact Mass: 107.078
• Monoisotopic Mass: 107.078
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 98.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 0A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Phenyl-d5-acetylene

Phenyl-d5-Acetylene: A Comprehensive Overview

Phenyl-d5-Acetylene (CAS No: 25837-46-1) is a unique organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and analytical chemistry. This compound, also known as d5-phenylacetylene, is a deuterated derivative of phenylacetylene, where five hydrogen atoms in the benzene ring are replaced with deuterium atoms. The presence of deuterium introduces distinct physical and chemical properties, making it a valuable tool in various research and industrial applications.

The molecular structure of Phenyl-d5-Acetylene consists of a benzene ring attached to an acetylene group (-C≡CH). The deuterium substitution in the benzene ring enhances its stability and alters its spectroscopic properties, which are particularly useful in nuclear magnetic resonance (NMR) studies. Recent advancements in NMR techniques have further highlighted the importance of d5-phenylacetylene as a reference compound for determining the chemical environment of deuterated samples.

One of the most notable applications of Phenyl-d5-Acetylene is in the synthesis of advanced materials. Researchers have utilized this compound as a building block for constructing two-dimensional carbon materials, such as graphene analogs. The triple bond in acetylenic compounds like d5-phenylacetylene serves as a reactive site for various coupling reactions, enabling the formation of complex carbon frameworks with tailored electronic properties.

In the realm of materials science, Phenyl-d5-Acetylene has been employed in the development of novel polymers and organic semiconductors. Its ability to undergo polymerization under specific conditions has led to the creation of materials with enhanced mechanical and electronic properties. Recent studies have demonstrated that polymers derived from d5-phenylacetylene exhibit improved thermal stability and conductivity, making them suitable for applications in flexible electronics and energy storage devices.

The use of Phenyl-d5-Acetylene in analytical chemistry is another area where its value shines. Due to its distinct NMR signature, it serves as an ideal internal standard for quantitative analysis in deuterated solvents. This property is particularly advantageous in routine quality control processes and high-throughput screening assays.

Recent research has also explored the potential of d5-phenylacetylene in biochemistry and pharmacology. Scientists have investigated its role as a precursor for synthesizing bioactive molecules with deuterium labeling, which can provide insights into metabolic pathways and drug metabolism studies.

In conclusion, Phenyl-d5-Acetylene (CAS No: 25837-46-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique properties, derived from the presence of deuterium, make it an indispensable tool in modern chemical research and industrial processes. As ongoing studies continue to uncover new uses for this compound, its significance in scientific advancements is expected to grow further.